![molecular formula C7H12O3 B024887 Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate CAS No. 100939-33-1](/img/structure/B24887.png)
Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate, also known as methyl (S)-(-)-3-(2-methoxy-2-oxoethyl)oxirane-2-carboxylate, is a chiral epoxide compound that has gained significant attention in scientific research due to its potential applications in organic synthesis and as a building block for the synthesis of biologically active compounds.
Mechanism of Action
The mechanism of action of Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate (2S,3R)-3-propan-2-yloxirane-2-carboxylate is not well understood. However, it is believed to act as a chiral epoxide, which can react with a variety of nucleophiles to form new compounds. This reaction can be used in organic synthesis to produce chiral compounds with high enantiomeric purity.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound (2S,3R)-3-propan-2-yloxirane-2-carboxylate. However, studies have shown that this compound can be toxic to cells at high concentrations and may cause DNA damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate (2S,3R)-3-propan-2-yloxirane-2-carboxylate in lab experiments is its ability to act as a chiral epoxide, which can be used to produce chiral compounds with high enantiomeric purity. However, one of the main limitations of this compound is its potential toxicity to cells at high concentrations.
Future Directions
There are several future directions for the use of Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate (2S,3R)-3-propan-2-yloxirane-2-carboxylate in scientific research. One potential area is the development of new synthetic routes for the production of this compound. Another area of interest is the use of this compound (2S,3R)-3-propan-2-yloxirane-2-carboxylate as a catalyst in organic synthesis reactions. Additionally, further studies are needed to understand the mechanism of action and potential toxicity of this compound.
Synthesis Methods
Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate can be synthesized using a variety of methods, including asymmetric epoxidation, diastereoselective epoxidation, and Sharpless epoxidation. One of the most common methods involves the use of Sharpless epoxidation, which involves the reaction of an alkene with a chiral catalyst to produce a chiral epoxide. The resulting product is then hydrolyzed to obtain this compound (2S,3R)-3-propan-2-yloxirane-2-carboxylate.
Scientific Research Applications
Methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate has been widely used in scientific research as a building block for the synthesis of biologically active compounds. It has also been used as a chiral auxiliary in asymmetric synthesis reactions. Additionally, this compound has shown potential as a catalyst in organic synthesis reactions.
Properties
100939-33-1 | |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.17 g/mol |
IUPAC Name |
methyl (2S,3R)-3-propan-2-yloxirane-2-carboxylate |
InChI |
InChI=1S/C7H12O3/c1-4(2)5-6(10-5)7(8)9-3/h4-6H,1-3H3/t5-,6+/m1/s1 |
InChI Key |
JXQRMKFKECKIRE-RITPCOANSA-N |
Isomeric SMILES |
CC(C)[C@@H]1[C@H](O1)C(=O)OC |
SMILES |
CC(C)C1C(O1)C(=O)OC |
Canonical SMILES |
CC(C)C1C(O1)C(=O)OC |
synonyms |
threo-Pentonic acid, 2,3-anhydro-4,5-dideoxy-4-methyl-, methyl ester (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.